![molecular formula C26H33N3O6 B1458683 Z-Phe-Leu-Ala-OH CAS No. 24955-29-1](/img/structure/B1458683.png)
Z-Phe-Leu-Ala-OH
Overview
Description
“Z-Phe-Leu-Ala-OH” is a peptide compound. The peptide is composed of three amino acids: phenylalanine (Phe), leucine (Leu), and alanine (Ala). The “Z” in the name stands for a protecting group, benzyloxycarbonyl, which is often used in peptide synthesis .
Synthesis Analysis
Peptides like “this compound” can be synthesized using various methods, including solid-phase and liquid-phase chemistry, biocatalysis, metabolic engineering, and recombinant expression biotechnologies . The synthesis often involves the use of Boc- and Fmoc-protected amino acids, which are highly soluble in organic solvents .Molecular Structure Analysis
The molecular formula of “this compound” is C23H28N2O5 . The average mass is 412.479 Da and the monoisotopic mass is 412.199829 Da .Scientific Research Applications
Green Synthesis in Food Industry
A study by Ungaro et al. (2015) demonstrated the use of Z-Phe-Leu-Ala-OH in the green synthesis of high-solubility and low-toxicity compounds, specifically focusing on the synthesis of the bitter-taste dipeptide Ala-Phe. This compound is seen as a potential substitute for caffeine in the food industry. The research utilized a combination of biocatalysis, heterogeneous metal catalysis, and magnetic nanoparticles, emphasizing the compound's role in clean and economical production processes relevant to peptide chemistry and catalysis in the food sector (Ungaro et al., 2015).
Peptide Synthesis and Conformation Studies
In the realm of peptide synthesis and structure, research by Uma et al. (2009) involved the synthesis of peptides containing Z-dehydrophenylalanine, with studies on their solution conformations. The research provides insights into the structural implications of this compound in peptides, contributing to a deeper understanding of peptide chemistry and structure-function relationships (Uma et al., 2009).
Enzyme-catalyzed Synthesis in Organic Solvents
Another application is found in enzyme-catalyzed peptide synthesis in organic solvents. Anisimova et al. (1994) investigated the use of this compound in the synthesis of peptides catalyzed by pepsin immobilized on inorganic supports. The study explored various factors affecting peptide bond formation, contributing to the understanding of peptide synthesis processes in organic chemistry (Anisimova et al., 1994).
Enzyme-catalyzed Synthesis in Organic Mixtures
Filippova et al. (2001) discussed the immobilization of enzymes on cryogels for peptide synthesis, where this compound was used in the synthesis of peptides in organic media. This research contributes to the development of novel biocatalysts and the efficiency of synthetic processes in organic mixtures (Filippova et al., 2001).
Interaction with Metal Ions
Jeżowska‐Bojczuk (1994) studied the interaction of dehydro-dipeptides containing this compound with metal ions. This research is significant for understanding the coordination chemistry of peptides and their potential applications in metal ion binding and chelation (Jeżowska‐Bojczuk, 1994).
Enzyme Stability and Enzymolysis
English and Stammer (1978) explored the enzyme stability of dehydropeptides, including those containing this compound. Their work shed light on peptide stabilization against enzymolysis, which is crucial for understanding peptide interactions with enzymes and potential applications in enzyme inhibition (English & Stammer, 1978).
Safety and Hazards
In case of inhalation, move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and consult a doctor immediately . Following skin contact, take off contaminated clothing immediately. Wash off with soap and plenty of water. Consult a doctor .
Future Directions
Peptides like “Z-Phe-Leu-Ala-OH” have potential applications in nanomedicine, from drug delivery and biomaterials to new therapeutic paradigms . They can be used to fabricate various artificial nanomaterials . The self-assembly of peptides into various micro to nanostructures has several applications in nanobiotechnology .
properties
IUPAC Name |
(2S)-2-[[(2S)-4-methyl-2-[[(2S)-3-phenyl-2-(phenylmethoxycarbonylamino)propanoyl]amino]pentanoyl]amino]propanoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H33N3O6/c1-17(2)14-21(23(30)27-18(3)25(32)33)28-24(31)22(15-19-10-6-4-7-11-19)29-26(34)35-16-20-12-8-5-9-13-20/h4-13,17-18,21-22H,14-16H2,1-3H3,(H,27,30)(H,28,31)(H,29,34)(H,32,33)/t18-,21-,22-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBAUSFDBAKHCHV-NYVOZVTQSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC(C(=O)NC(C)C(=O)O)NC(=O)C(CC1=CC=CC=C1)NC(=O)OCC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C(=O)O)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CC1=CC=CC=C1)NC(=O)OCC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H33N3O6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
483.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.